Cas no 1603860-08-7 (3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine)

• Product Name: 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine
• CAS No: 1603860-08-7
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5941409
• PubChem ID: 116016269
• Update Time: 2025-06-08

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine
• 1603860-08-7
• EN300-1840412

• Inchi： 1S/C9H15N3O/c1-7-8(5-4-6-10)9(13-3)12(2)11-7/h4-5H,6,10H2,1-3H3/b5-4+
• InChI Key： FOYXMPRCGKSMKT-SNAWJCMRSA-N
• SMILES： O(C)C1=C(/C=C/CN)C(C)=NN1C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine

Introduction to 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine (CAS No. 1603860-08-7)

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1603860-08-7, belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of biological functions and therapeutic applications. The presence of a propenylamine moiety and a methoxy-substituted pyrazole ring contributes to its complex reactivity and makes it a valuable scaffold for drug discovery.

The molecular structure of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine features a central pyrazole ring substituted with a methoxy group at the 5-position and dimethyl groups at the 1 and 3 positions. This arrangement enhances the compound's ability to interact with biological targets, such as enzymes and receptors, by providing multiple hydrogen bonding sites and hydrophobic pockets. The propenylamine side chain further extends its functional diversity, allowing for modifications that can fine-tune its pharmacokinetic properties.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds containing the pyrazole core exhibit anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The specific substitution pattern in 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. Researchers have been exploring its interactions with various biological targets, including kinases and transcription factors, which are often implicated in disease pathways. The methoxy group on the pyrazole ring may play a crucial role in modulating binding affinity and selectivity, while the propenylamine moiety could provide a site for further derivatization to enhance drug-like properties.

The synthesis of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-amine presents an interesting challenge due to the need to carefully control regioselectivity and stereochemistry. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for the introduction of additional functional groups that can be tailored for specific biological activities.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-ypropenyl)amine (CAS No. 1603860 087). Molecular modeling studies have helped elucidate its binding modes with potential targets, providing insights into how structural modifications can optimize its pharmacological effects. These computational approaches are often used in conjunction with experimental data to guide the design of more effective derivatives.

The pharmacological evaluation of this compound has revealed several promising characteristics. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses, suggesting potential therapeutic benefits in conditions like arthritis or autoimmune diseases. Additionally, preliminary studies indicate that it may exhibit antiproliferative effects on cancer cell lines by interfering with key signaling pathways involved in cell growth and survival.

The safety profile of 3-(5-methoxy 13 dimethyl 1Hpyrazol4 yl) prop2 en 1 amine (CAS No1603860 087) is another critical aspect that has been addressed through rigorous toxicological studies. These investigations have focused on assessing acute toxicity, repeated dose toxicity, and potential long-term effects. Preliminary findings suggest that the compound is well-tolerated at moderate doses but may cause some mild side effects at higher concentrations. Further studies are needed to fully characterize its safety margins and identify any potential risks associated with long-term use.

The future directions for research on this compound are multifaceted. One area of focus is expanding its chemical space through structural analogs to identify more potent and selective derivatives. By modifying substituents on the pyrazole ring or introducing new functional groups into the propenylamine moiety, researchers aim to enhance its therapeutic index and reduce any observed side effects.

Another promising avenue is exploring its applications in combination therapies. Given its multiple potential targets, this compound could be used in conjunction with other drugs to achieve synergistic effects or overcome resistance mechanisms. Preclinical studies are underway to evaluate these possibilities and determine optimal dosing regimens.

The integration of artificial intelligence (AI) into drug discovery has also opened new opportunities for studying 3-(5methoxy13dimethyl 1Hpyrazol4 yl) prop2 en 1 amine (CAS No1603860 087). AI-driven platforms can analyze vast datasets rapidly, identifying patterns that might not be apparent through traditional methods alone. This technology has already been used to predict potential drug interactions and optimize synthetic routes for complex molecules like this one.

In conclusion,3(5methoxy13dimethyl 1Hpyrazol4 yl) prop2 en 1 amine (CAS No1603860 087) represents an exciting frontier in pharmaceutical research due to its unique structure and promising biological activities It continues as an excellent scaffold for developing novel therapeutics particularly those targeting inflammation cancer pain management Additionally ongoing studies aim improve synthesis explore new applications leverage cutting edge technologies accelerate translation from bench laboratory patient care This highlights importance continued exploration small molecules unlock next generation treatments address unmet medical needs